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Compound of Interest

Compound Name: Verbascotetraose

Cat. No.: B12067353

Essential Safety and Handling Guide for
Verbascotetraose

This guide provides comprehensive safety protocols and logistical information for the handling
and disposal of Verbascotetraose, tailored for researchers, scientists, and drug development
professionals.

Substance Identification and Properties

Verbascotetraose is a tetrasaccharide belonging to the Raffinose Family of Oligosaccharides
(RFOs).[1] It is structurally identical to stachyose and is composed of two galactose molecules,
one glucose molecule, and one fructose molecule.[1] As a non-hazardous, water-soluble
carbohydrate, it requires standard laboratory handling precautions.[2][3]
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Property Value
Molecular Formula C24H42021[1][4]
Molecular Weight ~666.6 g/mol [1]
White to off-white powder (typical for
Appearance ) )
oligosaccharides)
Solubility Water-soluble[2]
Synonyms Stachyose[1]

Hazard Identification and Risk Assessment

According to safety data for structurally similar compounds like Verbascose, Verbascotetraose
is not classified as a hazardous substance.[3] The primary risk associated with handling is the
potential for inhalation of fine dust particles, which may cause minor respiratory irritation.

Hazard Category Classification Precautionary Measures
Acute Toxicity Not Classified Avoid inhalation of dust.
Skin Corrosion/Irritation Not Classified Wash hands after handling.

o - Wear safety glasses to prevent
Eye Damage/Irritation Not Classified )
eye contact with dust.

. e . Handle in a well-ventilated
Respiratory Sensitization Not Classified
area.

Personal Protective Equipment (PPE)

Standard laboratory PPE is sufficient for handling Verbascotetraose. The following table

outlines the recommended equipment.
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Protection Type

Required PPE

Specifications and
Rationale

Eye/Face Protection

Safety glasses or goggles[5][6]

Protects eyes from accidental
splashes or airborne dust

particles.

Skin Protection

Standard laboratory coat,
Nitrile gloves[7][8]

A lab coat prevents contact
with clothing. Gloves should be
worn to maintain good

laboratory hygiene.[9]

Respiratory Protection

Not required for small

quantities

For handling large quantities or
if significant dust is generated,
a disposable N95-rated dust
mask is recommended to

minimize inhalation.[7]

Operational Plan: Handling and Experimental

Protocols

Adherence to good laboratory practices is essential. The following protocol outlines the

standard procedure for handling Verbascotetraose powder.

Methodology for Handling Verbascotetraose Powder:

e Preparation:

o Ensure the work area, such as a laboratory bench or a chemical fume hood, is clean and

uncluttered.

o Verify that a sink and eyewash station are accessible.

o Don the required PPE: a lab coat, nitrile gloves, and safety glasses.

» Weighing and Transfer:
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o When weighing the powder, perform the task in an area with good ventilation or within a
chemical fume hood to minimize the potential for dust inhalation.

o Use a spatula or scoop to carefully transfer the desired amount of Verbascotetraose to a
clean container. Avoid creating airborne dust.

e Solubilization:

o To prepare an aqueous solution, add the weighed Verbascotetraose powder to the
appropriate volume of solvent (e.g., deionized water) in a suitable flask or beaker.

o Stir or agitate the mixture until the solid is fully dissolved.
e Post-Handling:
o Securely cap all containers of Verbascotetraose.
o Clean any residual powder from the work surface with a damp cloth or paper towel.

o Remove gloves and wash hands thoroughly with soap and water.[9]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Verbascotetraose | Benchchem [benchchem.com]

2. Appendix B - Disposal of Nonhazardous Laboratory Waste Down The Sanitary Sewer for
Ithaca Campus | Environment, Health and Safety [ehs.cornell.edu]

3. prod-docs.megazyme.com [prod-docs.megazyme.com]

4. cymitquimica.com [cymitquimica.com]

5. epa.gov [epa.gov]

6. osha.gov [osha.gov]

© 2025 BenchChem. All rights reserved. 4/5 Tech Support


https://www.benchchem.com/product/b12067353?utm_src=pdf-body
https://www.benchchem.com/product/b12067353?utm_src=pdf-body
https://www.benchchem.com/product/b12067353?utm_src=pdf-body
https://prod-docs.megazyme.com/documents/Safety_Data_Sheet/GHS/GHS-US/O-VER_SDS-GHS-US.pdf
https://www.benchchem.com/product/b12067353?utm_src=pdf-custom-synthesis
https://www.benchchem.com/product/b12067353
https://ehs.cornell.edu/manuals/hazardous-waste-manual/appendix-b-disposal-nonhazardous-laboratory-waste-down-sanitary
https://ehs.cornell.edu/manuals/hazardous-waste-manual/appendix-b-disposal-nonhazardous-laboratory-waste-down-sanitary
https://prod-docs.megazyme.com/documents/Safety_Data_Sheet/Reach/SDS-EN/O-VER_SDS-EN.pdf
https://cymitquimica.com/products/3D-OV10601/verbascotetraose/
https://www.epa.gov/emergency-response/personal-protective-equipment
https://www.osha.gov/sites/default/files/publications/osha3151.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12067353?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Safety Operating Guide

Check Availability & Pricing

7. PPE and Safety for Chemical Handling [acsmaterial.com]

8. chemicalbook.com [chemicalbook.com]

9. prod-docs.megazyme.com [prod-docs.megazyme.com]
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Verbascotetraose]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12067353#personal-protective-equipment-for-
handling-verbascotetraose]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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